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Compound of Interest

Compound Name: Stachartin A

Cat. No.: B1163459

An In-depth Analysis for Researchers and Drug Development Professionals

Initial literature searches for "Stachartin A" did not yield any specific compound or related
research data. The scientific databases and search engines queried did not contain indexed
information for a molecule with this designation. It is possible that "Stachartin A" is a novel or
very recently discovered compound with limited public information, or the name may be a
synonym not yet widely adopted in the literature. Further clarification of the compound's
structure or origin is needed to conduct a more targeted search.

While no information was found for "Stachartin A," the search did retrieve literature on several
other natural products and compounds with diverse biological activities. These include:

» Stachydrine: An alkaloid found in various plants, notably in the traditional Chinese medicinal
herb Leonurus (motherwort). Stachydrine exhibits a range of pharmacological effects,
including cardioprotective, anti-inflammatory, antioxidant, and anti-cancer properties.[1] It
also plays a role in osmotic pressure regulation in plants.[1]

o Compounds from Stachys Species: Extracts from various species of the Stachys genus have
demonstrated significant antioxidant and antibacterial activities.[2] Gas chromatography-
mass spectrometry (GC-MS) analysis of these extracts has identified numerous volatile
compounds, with sesquiterpenes like germacrene D being predominant.[2] The antibacterial
effects are particularly notable against Gram-positive bacteria.[2]
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o Xanthatin: A bioactive compound isolated from Xanthium strumarium leaves.[3] It has shown
activity against Trypanosoma brucei brucei and leukemia HL-60 cells.[3] Its mechanism of
action appears to involve the induction of apoptosis and inhibition of PGE(2) synthesis and
5-lipoxygenase activity, suggesting anti-inflammatory properties.[3]

 Casticin: A flavonoid with a broad spectrum of pharmacological activities, including
antimicrobial, anticancer, and antidiabetic effects.[4] It has been shown to suppress tumor
proliferation, induce apoptosis, and modulate oncogenic pathways.[4]

¢ [satin: An endogenous indole that acts as a monoamine oxidase (MAO) inhibitor, with greater
selectivity for MAO-B.[5] By inhibiting MAO, isatin can increase dopamine levels in the brain,
suggesting potential therapeutic applications in conditions like Parkinson's disease.[5]

e Tasquinimod: A second-generation quinoline-3-carboxamide agent investigated for the
treatment of castrate-resistant prostate cancer.[6] Its mechanism of action is thought to
involve anti-angiogenic and immunomodulatory effects.[6]

 Ellagitannins: A subclass of hydrolysable tannins that exhibit antioxidant, pro-oxidant, and
metal-chelating properties.[7] Their biological activity is influenced by their chemical structure
and the surrounding pH.[7]

Due to the absence of specific data for "Stachartin A," the core requirements of this review,
including quantitative data tables, detailed experimental protocols, and signaling pathway
diagrams, could not be fulfilled. Should further identifying information for "Stachartin A"
become available, a comprehensive technical guide can be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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